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Cat. No.: B610014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06835919 is a potent and selective inhibitor of ketohexokinase (KHK), the primary enzyme

responsible for the phosphorylation of fructose to fructose-1-phosphate (F1P).[1] This initial

step is crucial in fructose metabolism, and its inhibition has been explored as a therapeutic

strategy for metabolic disorders such as non-alcoholic fatty liver disease (NAFLD) and type 2

diabetes.[2] PF-06835919 inhibits both isoforms of KHK, KHK-C and KHK-A.[3] This document

provides detailed protocols for a cell-based assay to determine the inhibitory activity of PF-
06835919 on KHK.

Mechanism of Action
Ketohexokinase exists in two isoforms, KHK-C and KHK-A, which differ in their affinity for

fructose. KHK-C, predominantly found in the liver, kidney, and intestine, exhibits a high affinity

for fructose, while KHK-A has a lower affinity. By inhibiting KHK, PF-06835919 blocks the initial

and rate-limiting step of fructose metabolism. This blockage leads to a reduction in the

downstream production of F1P and subsequently mitigates the metabolic consequences

associated with excessive fructose consumption, such as increased de novo lipogenesis and

uric acid production.
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The inhibitory potency of PF-06835919 against KHK has been determined in both enzymatic

and cell-based assays. The following tables summarize the available quantitative data.

Table 1: Enzymatic Inhibition of KHK by PF-06835919

Isoform IC50 (nM)

KHK-C 8.4[3]

KHK-A 66[3]

Table 2: Cell-Based Inhibition of KHK by a KHK Inhibitor (BI-9787) in HepG2 Cells

Cell Line Assay Readout IC50 (nM)

HepG2
Fructose-1-Phosphate (F1P)

levels
123[4]

Note: Data for a comparable KHK inhibitor, BI-9787, is provided as a reference for a typical

cell-based assay result.

Signaling Pathway and Experimental Workflow
To visualize the mechanism of KHK and the experimental approach to its inhibition, the

following diagrams are provided.
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Preparation

Treatment

Analysis

1. Culture Hepatocytes
(e.g., HepG2, Primary Human Hepatocytes)

2. Prepare Serial Dilutions
of PF-06835919

3. Pre-incubate Cells with
PF-06835919

4. Stimulate with Fructose

5. Lyse Cells

6. Measure KHK Activity
(e.g., F1P levels or ADP production)

7. Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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